Cas no 2228765-39-5 (tert-butyl N-3-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate
• CAS No: 2228765-39-5
• MF: C₁₄H₂₆N₄O₂
• MW: 282.381843090057
• CID: 6482785
• PubChem ID: 165684186
• Update Time: 2025-06-08

tert-butyl N-3-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate
• 2228765-39-5
• EN300-1891416
• tert-butyl N-[3-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropyl]carbamate

• Inchi： 1S/C14H26N4O2/c1-10-11(7-17-18(10)6)14(5,8-15)9-16-12(19)20-13(2,3)4/h7H,8-9,15H2,1-6H3,(H,16,19)
• InChI Key： LXKMAAGCIYUIKM-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(CN)C1C=NN(C)C=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.20557608g/mol
• Monoisotopic Mass: 282.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-3-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate

Introduction to Tert-butyl N-3-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate (CAS No. 2228765-39-5)

Tert-butyl N-3-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate, with the CAS number 2228765-39-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The structural features of this molecule, particularly its tert-butyl and N-3-amino substituents, contribute to its unique chemical properties and potential therapeutic applications.

The core structure of Tert-butyl N-3-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate incorporates a pyrazole ring, which is a heterocyclic aromatic compound known for its diverse biological activities. Pyrazole derivatives have been widely studied for their roles in various pharmacological mechanisms, including anti-inflammatory, antiviral, and anticancer properties. The presence of the 1,5-dimethyl group in the pyrazole ring further enhances its pharmacological profile by influencing electron distribution and steric interactions.

In recent years, there has been a growing interest in developing novel carbamate-based compounds due to their versatile biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules and have been explored in the development of drugs targeting neurological disorders, metabolic diseases, and infectious diseases. The specific arrangement of functional groups in Tert-butyl N-3-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate makes it a valuable candidate for further investigation.

One of the key aspects that make this compound noteworthy is its potential as a lead molecule in drug discovery. The combination of the pyrazole core with the carbamate functional group provides a scaffold that can be modified to enhance specific biological activities. Researchers have been exploring ways to optimize this compound's structure to improve its potency, selectivity, and pharmacokinetic properties. This has led to several innovative synthetic strategies aimed at modifying the substituents on the pyrazole ring and the carbamate moiety.

Recent studies have highlighted the importance of understanding the molecular interactions between Tert-butyl N-3-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate and biological targets. Computational modeling and experimental techniques such as X-ray crystallography have been employed to elucidate how this compound interacts with enzymes and receptors involved in disease pathways. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of more effective derivatives.

The pharmaceutical industry has shown particular interest in developing drugs that can modulate inflammatory responses. Inflammatory processes are central to many chronic diseases, including arthritis, cardiovascular disease, and cancer. The pyrazole derivatives, including Tert-butyl N-3-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate, have been found to exhibit anti-inflammatory properties by inhibiting key enzymes such as COX and LOX. This has prompted researchers to explore their potential as therapeutic agents for inflammatory conditions.

In addition to their anti-inflammatory properties, these compounds have also been investigated for their potential role in treating neurological disorders. The ability of pyrazole derivatives to cross the blood-brain barrier makes them attractive candidates for drugs targeting central nervous system disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that certain derivatives can modulate neurotransmitter activity and protect against neurodegeneration.

The synthesis of Tert-butyl N-3-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex pyrazole ring system efficiently. The introduction of the carbamate group is typically achieved through reactions with phosgene or its equivalents under controlled conditions.

The chemical stability of this compound is another critical factor that influences its suitability for pharmaceutical applications. Researchers have conducted stability studies under various conditions to assess its shelf life and compatibility with different formulations. These studies have revealed that proper storage conditions can significantly enhance the stability of Tert-butyl N-3-amino-2-(1,5-dimethyl-1H-pyrazol-4-yll)-2-methylpropylcarbamate and maintain its bioactivity over time.

Evaluation of the toxicological profile is essential before any compound can be considered for clinical use. Comprehensive toxicology studies have been performed on Tert-butyl N--3-amino--2--(l , 5--dimethyl--l H --pyrazol--4-- yl)-- 2 --methylprop ylcarbam ate to assess its safety profile . These studies include acute toxicity tests , chronic toxicity studies , and genotoxicity assays . The results have indicated that the compoun d exhibits low toxicity at relevant concentrations , making it a promising candidate for further development . p > < p > One o f t h e most exciting aspects o f this research i s t h e p otential f or t h e development o f personalized medicine . By understanding how individual patients respond t o different drug scaffolds , researchers can tailor treatments t o maximize efficacy while minimizing side effects . Tert - but yl N - 3 - amino - 2 - ( l , 5 - dim eth yl - l H - py ra z ol - 4 - y l ) - 2 - methyl prop yl carb am ate i s an excellent example o f how structural modifications can lead t o more targeted therapies . p > < p > In conclusion , Tert - but yl N - 3 - amino - 2 - ( l , 5 - dim eth yl - l H - py ra z ol - 4 - y l ) - 2 - methyl prop yl carb am ate ( C A S No . 2228765 - 39 - 5 ) i s a promis ing compoun d with significant potential i n pharma ceutical research . Its unique structural features and demonstrated biological activities make it a valuable tool f or drug discovery . As research continues t o uncover new therapeutic applications , this compoun d i s likely t o play an important role i n t he development o f next-generation medicines . p >